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Compound of Interest

Compound Name: Dibenzo(a,i)pyrene

Cat. No.: B1670419 Get Quote

An In-depth Technical Guide to the Chemical Properties of Dibenzo(a,i)pyrene

For Researchers, Scientists, and Drug Development Professionals

Dibenzo(a,i)pyrene, a polycyclic aromatic hydrocarbon (PAH), is a compound of significant

interest in environmental science and toxicology due to its potent carcinogenic activity.[1] This

guide provides a comprehensive overview of its chemical properties, supported by quantitative

data, experimental methodologies, and visual diagrams to facilitate a deeper understanding for

research and development professionals.

Physical and Chemical Properties
Dibenzo(a,i)pyrene is a colorless to greenish-yellow solid at room temperature.[2][3] It is

classified as an ortho- and peri-fused polycyclic arene.[1][2] Like other high molecular weight

PAHs, it is characterized by its low volatility and poor solubility in water.

Quantitative Physicochemical Data
The fundamental physicochemical properties of Dibenzo(a,i)pyrene are summarized in the

table below. These values are critical for understanding its environmental fate, transport, and

biological availability.
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Property Value Reference(s)

Molecular Formula C₂₄H₁₄

Molecular Weight 302.37 g/mol

Melting Point 281.5 °C to 283.6 °C

Boiling Point
275 °C at 0.05 mm Hg; 378.4

°C (rough estimate)

Vapor Pressure
1.12 x 10⁻¹¹ to 1.8 x 10⁻¹¹ mm

Hg at 25 °C

Water Solubility Insoluble

Ionization Potential 6.95 - 7.30 eV

Solubility Profile
The solubility of Dibenzo(a,i)pyrene is a key factor in its analysis and biological uptake. It is

practically insoluble in water but shows varying degrees of solubility in organic solvents.

Solvent Solubility Description Reference(s)

Water Insoluble

Ethanol Almost insoluble

Diethyl Ether Almost insoluble

Benzene (boiling) 5 g/L

1,4-Dioxane Soluble

Glacial Acetic Acid (boiling) 2 g/L

Chloroform Very Slightly Soluble (Heated)

Dichloromethane Slightly Soluble (Heated)

Concentrated Sulfuric Acid
Soluble (forms a blue solution

with red fluorescence)
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Spectroscopic Properties
Spectroscopic data are essential for the identification and quantification of Dibenzo(a,i)pyrene
in various matrices.

UV-Vis Absorption Spectra
The ultraviolet-visible absorption maxima are dependent on the solvent used.

Solvent λmax (nm) Reference(s)

Ethanol 222, 242, 272

Benzene
285, 297, 317, 332, 356, 375,

397, 419, 433

Fluorescence Spectroscopy
Dibenzo(a,i)pyrene exhibits fluorescence, a property leveraged in sensitive analytical

methods. When dissolved in concentrated sulfuric acid, it produces a red fluorescence. Its

isomers can be unambiguously identified using laser-excited time-resolved Shpol'skii

spectroscopy (LETRSS) at cryogenic temperatures, which provides characteristic line-

narrowed spectra.

Reactivity and Stability
Chemical Reactivity
Dibenzo(a,i)pyrene is a stable aromatic compound but can undergo vigorous, sometimes

explosive, reactions with strong oxidizing agents. It can also react exothermically with bases

and diazo compounds. As an aromatic hydrocarbon, it is susceptible to substitution reactions at

the benzene nucleus, including:

Halogenation (with an acid catalyst)

Nitration

Sulfonation
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Friedel-Crafts reaction

Reactants

Reaction Types

Strong Oxidizing Agents

Vigorous / Explosive Reactions

causes

Bases / Diazo Compounds

Exothermic Reactions

causes

Halogens / Nitrating Agents / Sulfonating Agents

Electrophilic Substitution

enables

Dibenzo(a,i)pyrene

Dibenzo(a,i)pyrene

Phenols &
Dihydrodiols

(e.g., 3,4-dihydrodiol)

Metabolism by
Mixed-Function Oxidases
(e.g., Cytochrome P450s)

Mutagenic & Carcinogenic Effects
(DNA Adducts, Tumor Initiation)

Further Activation
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Sample Preparation

Analytical Methods

Data Output

Environmental or
Biological Matrix

Extraction
(e.g., Solid-Liquid)

Cleanup & Concentration

HPLC-FLD GC-MS LETRSS

Quantification Structural Confirmation Isomer Identification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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